Cas no 214629-29-5 ((3S,4S)-4-Aminotetrahydro-3-furanol)

• Product Name: (3S,4S)-4-Aminotetrahydro-3-furanol
• CAS No: 214629-29-5
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD18833630
• CID: 242931
• PubChem ID: 10942358
• Update Time: 2025-11-02

(3S,4S)-4-Aminotetrahydro-3-furanol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-Aminotetrahydrofuran-3-ol
• (3S,4S)-4-Aminotetrahydro-3-furanol
• 3-Furanol,4-amino tetrahydro-,(3S,4S)-(9CI)
• 3-Furanol,4-aminotetrahydro-, (3S,4S)-
• CIS-4-AMINOTETRAHYDRO-3-FURANOL XHCL
• cis-4-aminotetrahydro-3-furanol
• (3S,4S)-4-Amino-tetrahydro-furan-3-ol
• P16454
• P12686
• AS-51441
• 535936-61-9
• AKOS022185783
• HQVKXDYSIGDGSY-IUYQGCFVSA-N
• cis-4-amino-tetrahydrofuran-3-ol
• CS-0053228
• (3S,4S)-4-Aminooxolan-3-ol
• 3-Furanol,4-aminotetrahydro-,(3S,4S)-(9CI)
• MFCD19982753
• A858075
• cis-(+/-)-4-aminotetrahydrofuran-3-ol
• MFCD18833630
• 214629-29-5
• J-014082
• rel-(3R,4R)-4-Aminotetrahydro-3-furanol
• SCHEMBL8670964
• 3-Furanol,4-aminotetrahydro-,(3R,4R)-rel-(9CI)
• 3-Furanol, 4-aminotetrahydro-, (3S,4S)-; (3S,4S)-4-Aminotetrahydro-3-furanol; (3S,4S)-4-Aminotetrahydrofuran-3-ol; (3S,4S)-4-Aminooxolan-3-ol; (3S-cis)-4-Aminotetrahydrofuran-3-ol

• MDL： MFCD18833630
• Inchi： 1S/C4H9NO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2,5H2/t3-,4+/m0/s1
• InChI Key： HQVKXDYSIGDGSY-IUYQGCFVSA-N
• SMILES： O1C[C@H]([C@H](C1)N)O

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 232 ºC
• Flash Point: 94 ºC
• PSA: 55.48000
• LogP: -0.59490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3S,4S)-4-Aminotetrahydro-3-furanol

Comprehensive Guide to (3S,4S)-4-Aminotetrahydro-3-furanol (CAS No. 214629-29-5): Properties, Applications, and Market Insights

(3S,4S)-4-Aminotetrahydro-3-furanol (CAS No. 214629-29-5) is a chiral compound with significant potential in pharmaceutical and chemical research. This tetrahydrofuran derivative is characterized by its unique stereochemistry, making it a valuable intermediate in the synthesis of bioactive molecules. The growing demand for chiral building blocks in drug development has increased interest in this compound, particularly for its role in creating enantiomerically pure therapeutics.

The molecular structure of (3S,4S)-4-Aminotetrahydro-3-furanol features both amino and hydroxyl functional groups, which contribute to its versatility in organic synthesis. Researchers frequently search for "CAS 214629-29-5 solubility" or "(3S,4S)-4-Aminotetrahydro-3-furanol synthesis" as these properties are crucial for its application in medicinal chemistry. Recent studies highlight its potential as a precursor for neurologically active compounds, aligning with current trends in CNS drug discovery.

In pharmaceutical applications, (3S,4S)-4-Aminotetrahydro-3-furanol serves as a key intermediate for developing GABA receptor modulators and other neuropharmaceuticals. The compound's stereospecificity makes it particularly valuable for creating drugs with improved efficacy and reduced side effects. Many researchers inquire about "214629-29-5 price" and "bulk suppliers of (3S,4S)-4-Aminotetrahydro-3-furanol" as the compound gains importance in preclinical research pipelines.

The synthesis of (3S,4S)-4-Aminotetrahydro-3-furanol typically involves asymmetric hydrogenation or enzymatic resolution methods. Current optimization efforts focus on "green chemistry approaches for 214629-29-5," reflecting the industry's shift toward sustainable production methods. Analytical techniques like chiral HPLC and NMR spectroscopy are essential for verifying the compound's enantiomeric purity, a common concern for researchers searching for "CAS 214629-29-5 purity analysis."

Market analysis indicates steady growth in demand for (3S,4S)-4-Aminotetrahydro-3-furanol, particularly from contract research organizations and academic institutions. The compound's relevance in developing next-generation therapeutics has made it a subject of numerous patent applications. Recent search trends show increasing interest in "214629-29-5 stability data" and "storage conditions for (3S,4S)-4-Aminotetrahydro-3-furanol," highlighting practical considerations for laboratory use.

Quality control standards for CAS 214629-29-5 typically require ≥98% chemical purity and specific enantiomeric excess criteria. The pharmaceutical industry's emphasis on quality by design has led to improved analytical methods for this compound. Researchers often seek information about "(3S,4S)-4-Aminotetrahydro-3-furanol spectral data" and "regulatory status of 214629-29-5" when incorporating it into their workflows.

Future research directions for (3S,4S)-4-Aminotetrahydro-3-furanol include exploring its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it suitable for creating targeted drug delivery systems, a hot topic in current pharmaceutical research. Emerging search queries like "214629-29-5 in drug delivery" and "derivatives of (3S,4S)-4-Aminotetrahydro-3-furanol" reflect these developing applications.

From a commercial perspective, (3S,4S)-4-Aminotetrahydro-3-furanol represents a growing segment in the fine chemicals market. Suppliers are increasingly offering customized packaging options and technical support services for this compound. The rise of "buy 214629-29-5 online" searches indicates shifting procurement patterns in the research chemical sector.

In conclusion, (3S,4S)-4-Aminotetrahydro-3-furanol (CAS No. 214629-29-5) stands as an important chiral building block with diverse applications in pharmaceutical research and development. Its unique structural properties and synthetic versatility continue to attract scientific interest, particularly in the fields of asymmetric synthesis and medicinal chemistry. As research progresses, this compound is likely to play an increasingly significant role in the development of innovative therapeutic agents.